
In-Depth Technical Guide: 6-Carboxy-
tetramethylrhodamine N-succinimidyl ester (6-

TAMRA-SE)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
6-Carboxy-tetramethylrhodamine

N-succinimidyl ester

Cat. No.: B559606 Get Quote

CAS Number: 150810-69-8

A Comprehensive Resource for Researchers,
Scientists, and Drug Development Professionals
This technical guide provides a detailed overview of 6-Carboxy-tetramethylrhodamine N-
succinimidyl ester (6-TAMRA-SE), a widely used fluorescent dye in biological research. This

document covers its fundamental properties, applications, and detailed protocols for its use in

labeling biomolecules.

Core Properties and Specifications
6-TAMRA-SE is an amine-reactive fluorescent probe belonging to the rhodamine family of

dyes. The succinimidyl ester (SE) moiety readily reacts with primary and secondary amines on

biomolecules to form stable amide bonds.[1][2] This makes it a valuable tool for fluorescently

labeling proteins, peptides, and amine-modified nucleic acids.[1]

Physicochemical and Spectroscopic Data
The key properties of 6-TAMRA-SE are summarized in the table below, providing essential

information for its use in experimental design.
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Property Value Source

CAS Number 150810-69-8

Molecular Formula C₂₉H₂₅N₃O₇ [3]

Molecular Weight 527.52 g/mol [3]

Appearance Red solid [1]

Solubility Soluble in DMF or DMSO [1]

Excitation Maximum (λex) ~555 nm [4]

Emission Maximum (λem) ~580 nm [4]

Molar Extinction Coefficient (ε) > 90,000 cm⁻¹M⁻¹ [1][2]

Purity ≥90% for fluorescence analysis [3]

Applications in Research and Drug Development
6-TAMRA-SE is a versatile tool with a broad range of applications in life sciences, including:

Fluorescence Microscopy: Labeled proteins and peptides can be visualized in fixed and

living cells to study their localization and dynamics.[4]

Flow Cytometry: Fluorescently tagged antibodies or ligands can be used to identify and

quantify specific cell populations.[4]

Automated DNA Sequencing: 6-TAMRA is a traditional fluorophore used in automated DNA

sequencing methodologies.[5]

Fluorescence Resonance Energy Transfer (FRET): 6-TAMRA can serve as an acceptor dye

when paired with a suitable donor fluorophore, such as fluorescein (FAM), to study molecular

interactions.[4]

Peptide and Protein Labeling: It is extensively used for labeling peptides and proteins for

various biochemical and cellular assays.[1]
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Nucleic Acid Labeling: Amine-modified oligonucleotides can be readily labeled with 6-

TAMRA-SE.[1]

Experimental Protocols
The following is a generalized protocol for labeling proteins with 6-TAMRA-SE. It is important to

note that optimal labeling conditions, including the molar ratio of dye to protein, may need to be

determined empirically for each specific application.

Materials
6-Carboxy-tetramethylrhodamine N-succinimidyl ester (6-TAMRA-SE)

Protein of interest (in an amine-free buffer, e.g., PBS)

Anhydrous Dimethyl Sulfoxide (DMSO)

Labeling Buffer: 0.1 M sodium bicarbonate, pH 8.3-9.0

Purification column (e.g., Sephadex G-25)

Reaction tubes

Protocol for Protein Labeling
Prepare Protein Solution: Dissolve the protein of interest in the labeling buffer at a

concentration of 1-10 mg/mL. Ensure the buffer is free of primary amines (e.g., Tris or

glycine) as they will compete with the protein for reaction with the dye.

Prepare Dye Stock Solution: Immediately before use, dissolve 6-TAMRA-SE in anhydrous

DMSO to a concentration of 10 mg/mL.

Labeling Reaction:

Add the 6-TAMRA-SE stock solution to the protein solution. The recommended molar ratio

of dye to protein is typically between 5:1 and 20:1. This should be optimized for the

specific protein and application.

Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.aatbio.com/products/6-tamra-se-6-carboxytetramethylrhodamine-succinimidyl-ester-cas-150810-69-8
https://www.benchchem.com/product/b559606?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b559606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification:

Separate the labeled protein from the unreacted dye using a size-exclusion

chromatography column (e.g., Sephadex G-25) equilibrated with a suitable buffer (e.g.,

PBS).

Collect the fractions containing the labeled protein, which will be identifiable by its color.

Determination of Degree of Labeling (DOL):

Measure the absorbance of the purified conjugate at 280 nm (for protein) and ~555 nm

(for 6-TAMRA).

The DOL can be calculated using the Beer-Lambert law and the extinction coefficients for

the protein and 6-TAMRA.

Visualization of Experimental Workflow and
Signaling Pathway
Experimental Workflow for Protein Labeling
The following diagram illustrates the general workflow for labeling a protein with 6-TAMRA-SE

and subsequent purification.
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Workflow for Protein Labeling with 6-TAMRA-SE
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Caption: General workflow for protein conjugation with 6-TAMRA-SE.

Signaling Pathway: FRET-Based Detection of Protein-
Protein Interaction
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This diagram illustrates the principle of using 6-TAMRA-SE as a FRET acceptor to detect the

interaction between two proteins.

FRET-Based Detection of Protein Interaction
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Caption: FRET mechanism using 6-TAMRA-SE as an acceptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b559606?utm_src=pdf-body-img
https://www.benchchem.com/product/b559606?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b559606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 6-TAMRA, SE [6-Carboxytetramethylrhodamine, succinimidyl ester] *CAS#: 150810-69-8*
| AAT Bioquest [aatbio.com]

2. TAMRA SE, 5 and 6 isomers - Biotium [biotium.com]

3. TAMRA, SE; 5-(and-6)-Carboxytetramethylrhodamine, Succinimidyl Ester (5(6)-TAMRA,
SE), mixed isomers 25 mg [thermofisher.com]

4. lifetein.com [lifetein.com]

5. Invitrogen™ 6-TAMRA, SE (6-Carboxytetramethylrhodamine, Succinimidyl Ester), single
isomer | Fisher Scientific [fishersci.ca]

To cite this document: BenchChem. [In-Depth Technical Guide: 6-Carboxy-
tetramethylrhodamine N-succinimidyl ester (6-TAMRA-SE)]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b559606#6-carboxy-
tetramethylrhodamine-n-succinimidyl-ester-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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